N-(4-anilinophenyl)-10H-phenothiazine-10-carboxamide

• IUPAC Name: N-(4-anilinophenyl)phenothiazine-10-carboxamide
• InChI: InChI=1S/C25H19N3OS/c29-25(27-20-16-14-19(15-17-20)26-18-8-2-1-3-9-18)28-21-10-4-6-12-23(21)30-24-13-7-5-11-22(24)28/h1-17,26H,(H,27,29)
• InChI Key: RWGGNWSITJZRPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53
• Molecular Formula: C25H19N3OS
• Molecular Weight: 409.5 g/mol

Description

N-(4-anilinophenyl)-10H-phenothiazine-10-carboxamide, commonly known as PTZ, is a chemical compound that belongs to the family of phenothiazine derivatives. PTZ has been widely studied for its potential application in various scientific research fields, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of PTZ is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. PTZ has been shown to enhance the release of GABA, the main inhibitory neurotransmitter in the brain, and to inhibit the reuptake of GABA by presynaptic neurons. This results in an increase in GABAergic tone, which can lead to the generation of seizures.
Biochemical and Physiological Effects:
PTZ has been shown to have a wide range of biochemical and physiological effects, including the induction of seizures, the modulation of neurotransmitter release and reuptake, and the alteration of membrane protein structure and function. PTZ-induced seizures are characterized by a rapid onset of convulsions, followed by a period of clonic activity and eventual recovery. The exact biochemical and physiological mechanisms underlying these effects are still being studied.

Advantages and Limitations for Lab Experiments

PTZ has several advantages as a tool for scientific research, including its ability to induce seizures in animal models of epilepsy, its ability to modulate neurotransmitter release and reuptake, and its fluorescent properties as a membrane probe. However, there are also some limitations to its use, including the potential for toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on PTZ. One area of interest is the development of new antiepileptic drugs based on the mechanisms of action of PTZ. Another area of interest is the use of PTZ as a tool to study the structure and function of membrane proteins, including ion channels and transporters. Finally, there is potential for the use of PTZ as a diagnostic tool for epilepsy, based on its ability to induce seizures in animal models.

Scientific Research Applications

PTZ has been extensively used in various fields of scientific research, including neuroscience, pharmacology, and biochemistry. In neuroscience, PTZ is commonly used as a convulsant agent to induce seizures in animal models of epilepsy. This allows researchers to study the underlying mechanisms of seizure generation and to test the efficacy of potential antiepileptic drugs.
In pharmacology, PTZ is used as a tool to study the effects of drugs on the central nervous system. PTZ-induced seizures are commonly used as a screening method to identify potential antiepileptic drugs or to evaluate the efficacy of existing drugs.
In biochemistry, PTZ is used as a fluorescent probe to study protein-lipid interactions. PTZ has been shown to bind to phospholipid membranes and to undergo a conformational change upon binding, resulting in a change in its fluorescence intensity. This property of PTZ has been used to study the structure and function of various membrane proteins.